Cas no 3422-14-8 (Acetonitrile, [(1-methylethyl)nitrosoamino]-)

• Product Name: Acetonitrile, [(1-methylethyl)nitrosoamino]-
• CAS No: 3422-14-8
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 1466528
• PubChem ID: 21678840
• Update Time: 2025-04-20

Acetonitrile, [(1-methylethyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(1-methylethyl)nitrosoamino]-
• N-(cyanomethyl)-N-propan-2-ylnitrous amide
• 3422-14-8
• DTXSID10616858

• Inchi： 1S/C5H9N3O/c1-5(2)8(7-9)4-3-6/h5H,4H2,1-2H3
• InChI Key： UJACXRWBZSBSDB-UHFFFAOYSA-N
• SMILES： O=NN(CC#N)C(C)C

Computed Properties

• Exact Mass: 127.07467
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46